Cas no 1805375-12-5 (Methyl 4-bromo-3-(difluoromethyl)-2-methylpyridine-5-carboxylate)

• Product Name: Methyl 4-bromo-3-(difluoromethyl)-2-methylpyridine-5-carboxylate
• CAS No: 1805375-12-5
• MF: C₉H₈BrF₂NO₂
• MW: 280.066128730774
• CID: 4861997
• Update Time: 2025-06-09

Methyl 4-bromo-3-(difluoromethyl)-2-methylpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-3-(difluoromethyl)-2-methylpyridine-5-carboxylate

• Inchi： 1S/C9H8BrF2NO2/c1-4-6(8(11)12)7(10)5(3-13-4)9(14)15-2/h3,8H,1-2H3
• InChI Key： QCCXIBDFEHKYKE-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OC)=CN=C(C)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-bromo-3-(difluoromethyl)-2-methylpyridine-5-carboxylate

Comprehensive Overview of Methyl 4-bromo-3-(difluoromethyl)-2-methylpyridine-5-carboxylate (CAS No. 1805375-12-5)

Methyl 4-bromo-3-(difluoromethyl)-2-methylpyridine-5-carboxylate (CAS No. 1805375-12-5) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and bromo substituents, has garnered attention for its potential in drug discovery and material science. Its molecular structure, featuring a methyl ester group at the 5-position, enhances its reactivity and versatility in synthetic chemistry.

In recent years, the demand for fluorinated pyridine compounds like Methyl 4-bromo-3-(difluoromethyl)-2-methylpyridine-5-carboxylate has surged due to their role in developing bioactive molecules. Researchers are particularly interested in its electrophilic properties, which make it a valuable intermediate for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in creating heterocyclic scaffolds for targeted therapies.

The compound’s CAS No. 1805375-12-5 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry. Its difluoromethyl group is a key feature, as fluorine incorporation often improves metabolic stability and bioavailability in drug candidates. This aligns with the growing trend of fluorine-based drug design, a hot topic in pharmaceutical R&D.

From an agrochemical perspective, Methyl 4-bromo-3-(difluoromethyl)-2-methylpyridine-5-carboxylate serves as a precursor for crop protection agents. Its halogenated pyridine core is instrumental in synthesizing pesticides and herbicides, addressing global challenges like food security and sustainable agriculture. This dual applicability in pharma and agro sectors underscores its industrial importance.

Analytical studies of CAS No. 1805375-12-5 highlight its stability under standard storage conditions, making it a reliable reagent for high-throughput screening. Its spectroscopic data (NMR, MS) are well-documented, aiding in quality control and regulatory compliance. These attributes are critical for laboratories focusing on GMP synthesis and preclinical development.

Environmental and safety profiles of Methyl 4-bromo-3-(difluoromethyl)-2-methylpyridine-5-carboxylate are also under scrutiny, as industries prioritize green chemistry principles. Its low ecotoxicity and biodegradability potential align with EPA guidelines, making it a candidate for eco-friendly formulations. This resonates with the increasing consumer demand for sustainable chemicals.

In summary, Methyl 4-bromo-3-(difluoromethyl)-2-methylpyridine-5-carboxylate (CAS No. 1805375-12-5) is a multifaceted compound bridging drug discovery, agrochemical innovation, and environmental sustainability. Its structural uniqueness and functional adaptability position it as a cornerstone in modern organic synthesis.